Cas no 956101-10-3 (2-Chloro-7-fluoroquinazoline)

2-Chloro-7-fluoroquinazoline is a fluorinated quinazoline derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—a reactive chloro substituent at the 2-position and a fluoro group at the 7-position—make it valuable for constructing complex heterocyclic frameworks. The compound exhibits high reactivity in nucleophilic substitution reactions, enabling efficient derivatization for drug discovery applications, particularly in kinase inhibitor development. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in multistep synthetic routes. The presence of both halogen atoms allows for selective functionalization, offering flexibility in molecular design for targeted bioactive compounds.
2-Chloro-7-fluoroquinazoline structure
2-Chloro-7-fluoroquinazoline structure
Product Name:2-Chloro-7-fluoroquinazoline
CAS No:956101-10-3
MF:C8H4ClFN2
MW:182.58216381073
MDL:MFCD11518968
CID:69669
PubChem ID:21073978
Update Time:2025-10-29

2-Chloro-7-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-7-fluoroquinazoline
    • 2-Chloro-7-fluoro-quinazoline
    • PubChem14313
    • FRAVNDLHGCORAY-UHFFFAOYSA-N
    • SY031676
    • AB0033504
    • X7067
    • 101C103
    • 2-Chloro-7-fluoroquinazoline (ACI)
    • J-508990
    • Z1198329582
    • EN300-7812633
    • 956101-10-3
    • DTXSID70610539
    • MFCD11518968
    • AKOS006323460
    • AS-59372
    • DB-009942
    • F15885
    • CS-0045101
    • SCHEMBL558609
    • 7-Fluoro-2-chloroquinazoline
    • MDL： MFCD11518968
    • Inchi： 1S/C8H4ClFN2/c9-8-11-4-5-1-2-6(10)3-7(5)12-8/h1-4H
    • InChI Key： FRAVNDLHGCORAY-UHFFFAOYSA-N
    • SMILES： FC1C=C2C(C=NC(=N2)Cl)=CC=1

Computed Properties

  • Exact Mass: 182.00500
  • Monoisotopic Mass: 182.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.447
  • Boiling Point: 254 ºC
  • Flash Point: 107 ºC
  • Refractive Index: 1.634
  • PSA: 25.78000
  • LogP: 2.42230

2-Chloro-7-fluoroquinazoline Security Information

  • HazardClass：IRRITANT

2-Chloro-7-fluoroquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-7-fluoroquinazoline Pricemore >>

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2-Chloro-7-fluoroquinazoline Production Method

Production Method 1

174566-15-5 174566-15-5
956101-10-3 956101-10-3
Reaction Conditions
1.1 Reagents: Zinc
Reference
Process for the preparation of 7-fluoroquinazoline-2,4-(1H,3H)-dione
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Production Method 2

174566-15-5 174566-15-5
956101-10-3 956101-10-3
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Zinc ,  Sodium chloride Solvents: Dichloromethane
Reference
Eco-efficient one-pot synthesis of quinazoline-2,4(1H,3H)-diones at room temperature in water
Tian, Xin-Chuan; Huang, Xing; Wang, Dan; Gao, Feng, Chemical & Pharmaceutical Bulletin, 2014, 62(8), 824-829

2-Chloro-7-fluoroquinazoline Raw materials

2-Chloro-7-fluoroquinazoline Preparation Products

2-Chloro-7-fluoroquinazoline Related Literature

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